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Azaleatin Azaleatin Azaleatin is a monomethoxyflavone that is quercetin in which the hydroxy group at position 5 is replaced by a methoxy group. It has a role as a plant metabolite. It is a 7-hydroxyflavonol, a tetrahydroxyflavone and a monomethoxyflavone. It is functionally related to a quercetin.
Azaleatin has been reported in Rhododendron dauricum, Rhododendron latoucheae, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 529-51-1
VCID: VC21348393
InChI: InChI=1S/C16H12O7/c1-22-11-5-8(17)6-12-13(11)14(20)15(21)16(23-12)7-2-3-9(18)10(19)4-7/h2-6,17-19,21H,1H3
SMILES: Array
Molecular Formula: C16H12O7
Molecular Weight: 316.26 g/mol

Azaleatin

CAS No.: 529-51-1

Cat. No.: VC21348393

Molecular Formula: C16H12O7

Molecular Weight: 316.26 g/mol

* For research use only. Not for human or veterinary use.

Azaleatin - 529-51-1

Specification

Description Azaleatin is a monomethoxyflavone that is quercetin in which the hydroxy group at position 5 is replaced by a methoxy group. It has a role as a plant metabolite. It is a 7-hydroxyflavonol, a tetrahydroxyflavone and a monomethoxyflavone. It is functionally related to a quercetin.
Azaleatin has been reported in Rhododendron dauricum, Rhododendron latoucheae, and other organisms with data available.
CAS No. 529-51-1
Molecular Formula C16H12O7
Molecular Weight 316.26 g/mol
IUPAC Name 2-(3,4-dihydroxyphenyl)-3,7-dihydroxy-5-methoxychromen-4-one
Standard InChI InChI=1S/C16H12O7/c1-22-11-5-8(17)6-12-13(11)14(20)15(21)16(23-12)7-2-3-9(18)10(19)4-7/h2-6,17-19,21H,1H3
Standard InChI Key RJBAXROZAXAEEM-UHFFFAOYSA-N
Canonical SMILES COC1=CC(=CC2=C1C(=O)C(=C(O2)C3=CC(=C(C=C3)O)O)O)O

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